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Compound of Interest

Compound Name: 2-Desisopropyl-2-ethyl Ritonavir
CAS No.: 165315-26-4
Cat. No.: B137741
Get Quote
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Executive Summary & Scientific Rationale
In the development of Ritonavir, a potent HIV protease inhibitor, strict control of impurities is

mandated by regulatory bodies (ICH Q3A/Q3B). 2-Desisopropyl-2-ethyl Ritonavir (Formula:

) is a known pharmacopeial impurity (EP Impurity I, USP Impurity F) arising from the use of
ethyl-substituted starting materials instead of the isopropyl analogs during thiazole synthesis.[1]

[2](3]

The Analytical Challenge: While Ritonavir and this impurity share a highly similar backbone,
they differ by a single methylene moiety (

), resulting in a mass difference of 14 Da.[1][2] However, relying solely on intact mass (

) is insufficient for definitive structural assignment, as other potential isomers (e.g., methylation
variations) could mimic this mass shift.[1][2]
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The Solution: This protocol utilizes Collision-Induced Dissociation (CID) fragmentation to map
the specific location of the modification. By comparing the fragmentation pattern of the impurity
against the Ritonavir parent standard, we establish a self-validating identification system:

o Retention Time Logic: The impurity (Ethyl) is less hydrophobic than Ritonavir (Isopropyl) and
typically elutes earlier on Reverse Phase (C18) columns.[2]

» Diagnostic Mass Shift: The modification is localized to the "left-side" thiazolyl-valine moiety.
[1][2] Consequently, N-terminal fragments shift by -14 Da, while C-terminal fragments remain
isobaric to the parent.[1][2]

Chemical Structure & Properties[1][2][3][4][5][6][7]
[8]

2-Desisopropyl-2-ethyl

Feature Ritonavir (Parent) . ] ]
Ritonavir (Impurity)

CAS Number 155213-67-5 165315-26-4

Formula

Monoisotopic Mass 720.3127 Da 706.2971 Da

Precursor lon miz 721.3 miz 707.3

Key Modification 2-Isopropyl-4-thiazolyl 2-Ethyl-4-thiazolyl

Experimental Protocol
Sample Preparation[9]

o Stock Solution: Dissolve 1 mg of the reference standard in 1 mL Methanol (1 mg/mL).
e Working Solution: Dilute to 1 pg/mL in 50:50 Acetonitrile:Water (0.1% Formic Acid).

» System Suitability: Prepare a mixture containing 1 pg/mL Ritonavir and 1 pg/mL Impurity | to
verify chromatographic resolution.

LC-MS Conditions
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This method is optimized for a Triple Quadrupole (QqQ) or Q-TOF system.[1][2]
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 100 x 2.1 mm, 1.8 um).[2]
o Mobile Phase A: Water + 0.1% Formic Acid (or 5mM Ammonium Formate for pH stability).[2]
o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[4]
o Gradient:
o 0-1 min: 30% BJ[1][2]
o 1-10 min: 30% -> 95% B (Linear)[1][2]
o 10-12 min: 95% B[1][2]
e Flow Rate: 0.3 mL/min.
« lonization: Electrospray lonization (ESI), Positive Mode.[2][4]
e Source Voltage: +4500 V.

o Collision Energy (CE): Ramp 20-40 eV (crucial to observe both primary and secondary
fragments).[1][2]

Fragmentation Analysis & Mechanism

The fragmentation of Ritonavir is driven by the cleavage of the urea/amide backbone.
Understanding this pathway is the key to identifying the impurity.

The Ritonavir Baseline (Parent)

When precursor m/z 721 is subjected to CID, it yields two primary diagnostic ions:

e m/z 296: Corresponds to the N-terminal side (Isopropyl-thiazolyl-methyl-N-methyl-urea-
valine moiety).[1][2]

e m/z 426: Corresponds to the C-terminal side (The remaining core containing the Phe-Phe-
Thiazole chain).[1][2]
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The Impurity Fingerprint

The "2-Desisopropyl-2-ethyl” modification is located specifically on the N-terminal thiazole ring.

[11[2]
o Prediction: The N-terminal fragment (m/z 296) must lose a

group (14 Da), shifting to m/z 282.[1][2]

» Confirmation: The C-terminal fragment (m/z 426) contains the unmodified "right" side of the
molecule and must remain unchanged.

: : " bl

Precursor Fragment 1 (N- Fragment 2 (C- .
Analyte Interpretation
(m/z) Term) Term)
) ) Reference
Ritonavir 721.3 296.1 426.2
Standard
Shifted N-term
Impurity | 707.3 282.1 426.2 (-14); Static C-
term.[1][2]
] False Positive
Impurity o
] 707.3 296.1 412.2 (Modification on
(Hypothetical)
C-term)
Visualizations

Fragmentation Pathway Diagram

This diagram illustrates the mechanistic cleavage of the impurity compared to the parent drug.
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Caption: Comparative fragmentation tree showing the mass shift in the N-terminal fragment
(296 — 282) while the C-terminal fragment (426) remains constant, confirming the location of

the ethyl substitution.

Identification Workflow

A logic gate for establishing the identity of the impurity in a mixture.
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Unknown Peak Detected

(m/z 707.3)

Retention Time Check
vs Ritonavir

i

Does RT shift earlier?

Acquire MS/MS Spectrum
(CE 25-35 eV)

Observe m/z 426?

Yes (Core Intact)

Observe m/z 2827

No

Yes (N-Term Mod)

CONFIRMED: UNIDENTIFIED ISOMER
2-Desisopropyl-2-ethyl Ritonavir (Check other impurities)

Click to download full resolution via product page
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Caption: Step-by-step decision tree for confirming the identity of Ritonavir EP Impurity | using
chromatographic behavior and spectral fingerprinting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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